1-Butyl-2-chloro-1-ethoxy-2-fluorocyclopropane

• CAS No.: 76329-54-9
• Molecular Formula: C9H16ClFO
• Molecular Weight: 194.67 g/mol
• IUPAC Name: 1-butyl-2-chloro-1-ethoxy-2-fluorocyclopropane
• InChI: InChI=1S/C9H16ClFO/c1-3-5-6-8(12-4-2)7-9(8,10)11/h3-7H2,1-2H3
• InChI Key: OFUZGKDANXMIHM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(CC1(F)Cl)OCC

Description

1-Butyl-2-chloro-1-ethoxy-2-fluorocyclopropane is a useful research compound. Its molecular formula is C9H16ClFO and its molecular weight is 194.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 61.0 g. of 2-ethoxy-1-hexene, 135 ml. of 13.5 M potassium hydroxide and 217 g. of "18-crown -6" ether at -15° C. is added dropwise over 30 minutes at 0°, a 90 ml. portion of dichlorofluoromethane. After the addition, the mixture is placed in an ice bath. An exotherm raises the temperature to 20° C., whereupon the mixture is placed in a dry-ice/carbon tetrachloride bath to maintain the temperature at -5° C. to 0° C. After three hours at this temperature, the reaction mixture is diluted with water and extracted with ether. The ether extracts are combined, washed with water, then brine, dried over potassium carbonate and concentrated in vacuo to an oil. This oil is distilled through a 6 inch Vigreux column to provide 82 g. of the desired compound as a colorless liquid, b.p. 70°-71° C., 16 mm.

Synthesis routes and methods II

Procedure details